Cas no 126921-42-4 (Quinoline,4-[2-(4-phenyl-1-piperazinyl)ethyl]-)

Quinoline,4-[2-(4-phenyl-1-piperazinyl)ethyl]- structure
126921-42-4 structure
Product Name:Quinoline,4-[2-(4-phenyl-1-piperazinyl)ethyl]-
CAS No:126921-42-4
MF:C21H23N3
MW:317.427424669266
CID:176884
PubChem ID:3080018
Update Time:2025-04-19

Quinoline,4-[2-(4-phenyl-1-piperazinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,4-[2-(4-phenyl-1-piperazinyl)ethyl]-
    • 4-[2-(4-phenylpiperazin-1-yl)ethyl]quinoline
    • DTXSID60155328
    • Quinoline, 4-(2-(4-phenyl-1-piperazinyl)ethyl)-
    • BRN 4515193
    • 126921-42-4
    • 4-(2-(4-Phenyl-1-piperazinyl)ethyl)quinoline
    • Inchi: 1S/C21H23N3/c1-2-6-19(7-3-1)24-16-14-23(15-17-24)13-11-18-10-12-22-21-9-5-4-8-20(18)21/h1-10,12H,11,13-17H2
    • InChI Key: XOMJYONWYHIHCM-UHFFFAOYSA-N
    • SMILES: N1(CCC2C=CN=C3C=CC=CC=23)CCN(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 317.18939
  • Monoisotopic Mass: 317.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • PSA: 19.37
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